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Compound of Interest

Compound Name: Methyl 6-methylnicotinate

Cat. No.: B021215

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structures of key derivatives of
methyl 6-methylnicotinate, a significant scaffold in medicinal chemistry. While the crystal
structure of methyl 6-methylnicotinate itself is not publicly available in crystallographic
databases, this document details the structural analysis of two closely related and
pharmaceutically relevant compounds: 6-methylnicotinic acid and methyl 6-chloronicotinate.

Methyl 6-methylnicotinate and its derivatives are pivotal intermediates in the synthesis of
various biologically active molecules.[1][2] Notably, they are precursors in the production of D-
amino acid oxidase inhibitors for central nervous system disorders and the non-steroidal anti-
inflammatory drug (NSAID) etoricoxib.[1] Understanding the three-dimensional arrangement of
atoms in these molecules is crucial for structure-activity relationship (SAR) studies, rational
drug design, and the development of new therapeutic agents.

This guide presents a summary of the crystallographic data, detailed experimental protocols for
structure determination, and visualizations of synthetic pathways and molecular relationships to
aid researchers in their drug discovery and development endeavors.

Crystallographic Data of Methyl 6-methylnicotinate
Derivatives
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The following tables summarize the key crystallographic data for 6-methylnicotinic acid and
methyl 6-chloronicotinate, as determined by single-crystal X-ray diffraction.

Table 1: Crystal Data and Structure Refinement for 6-Methylnicotinic Acid

Parameter Value[3][4]
Empirical Formula C7H7NO2
Formula Weight 137.14
Crystal System Monoclinic
Space Group P2i/c

a(A) 3.8788 (8)
b (A) 13.634 (3)
c (A) 6.1094 (12)
B (°) 90.51 (3)
Volume (A3) 323.07 (12)
VA 2
Temperature (K) 293

Radiation Mo Ka (A = 0.71073 A)
R-factor 0.049
wR-factor 0.126

Table 2: Crystal Data and Structure Refinement for Methyl 6-chloronicotinate
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Parameter Value[5][6]
Empirical Formula C7HeCINO:2
Formula Weight 171.58
Crystal System Triclinic
Space Group P1

a (A) 3.8721 (4)

b (A) 5.8068 (6)

c (A 17.3721 (18)
a (%) 95.563 (9)

B () 94.918 (8)

y () 104.657 (9)
Volume (A3) 373.64 (7)

4 2
Temperature (K) 293
Radiation Mo Ka (A = 0.71073 A)
R-factor 0.055
wR-factor 0.119

Experimental Protocols

The following sections detail the methodologies employed for the synthesis, crystallization, and
crystal structure determination of the discussed derivatives.

Synthesis and Crystallization

6-Methylnicotinic Acid: Commercially available 6-methylnicotinic acid was used for
crystallization.[3][4] Single crystals suitable for X-ray diffraction were obtained by the slow
evaporation of a methanol solution at room temperature.[3][4]
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Methyl 6-chloronicotinate: A mixture of 6-chloronicotinic acid (0.036 mol), dimethyl carbonate
(0.131 mol), and concentrated H2SOa4 (0.049 mol) was refluxed for 17 hours.[5][6] Following the
reaction, an aqueous solution of NaHCOs was added, and the product was extracted with
dichloromethane. The organic layer was dried with Na2SOa, filtered, and the solvent was
evaporated under reduced pressure. Single crystals were obtained by the slow evaporation of
a dichloromethane solution at room temperature over a week.[5][6]

X-ray Diffraction Analysis

6-Methylnicotinic Acid: Data collection was performed on a Rigaku SCXmini diffractometer.[3]
The structure was solved using SHELXS97 and refined by full-matrix least-squares on F2 using
SHELXL97.[3] All hydrogen atoms were placed in geometrically calculated positions and
refined using a riding model.[3]

Methyl 6-chloronicotinate: X-ray diffraction data were collected using an Oxford Diffraction
Xcalibur E diffractometer.[5] The structure was solved by direct methods using SHELXS97 and
refined on F2 by full-matrix least-squares using SHELXL97.[5][6] Hydrogen atoms were
positioned geometrically and refined using a riding model.[5][6]

Visualizations

The following diagrams illustrate the synthetic pathway to methyl 6-methylnicotinate and the
relationship between the parent compound and its structurally characterized derivatives.

6-Methylnicotinic Acid

Esterification

Methanol (Reflux)

Methyl 6-methylnicotinate

H2S0a4 (catalyst)
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Synthesis of Methyl 6-methylnicotinate.
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Relationship of Characterized Derivatives.

Structural Insights

The crystal structure of 6-methylnicotinic acid reveals a nearly planar molecule.[3][4] The
crystal packing is stabilized by intermolecular O—H-:-N hydrogen bonds and weak C—H---O
interactions.[3][4] Furthermore, Tt-Tt stacking interactions are observed between the pyridine
rings of adjacent molecules, with a face-to-face distance of 3.466 A.[3][4]

In the case of methyl 6-chloronicotinate, the molecule is also nearly planar, with a small
dihedral angle of 3.34° between the pyridine ring and the ester group.[5][6] The crystal
structure features weak C—H---N hydrogen bonds that link the molecules into layers.[5][6]
Similar to the acid derivative, 1t-1t stacking interactions are present between the aromatic rings
in adjacent layers, with a centroid-centroid distance of 3.8721 A.[5][6]

Conclusion

This technical guide has provided a detailed overview of the crystal structure analysis of two
key derivatives of methyl 6-methylnicotinate: 6-methylnicotinic acid and methyl 6-
chloronicotinate. The presented crystallographic data and experimental protocols offer valuable
insights for researchers in medicinal chemistry and drug development. The structural
information, particularly regarding intermolecular interactions such as hydrogen bonding and 1t-
Tt stacking, is fundamental for understanding the solid-state properties of these compounds
and for designing new molecules with desired pharmacological profiles. While the crystal
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structure of the parent compound, methyl 6-methylnicotinate, remains to be determined and
reported, the analysis of these derivatives provides a strong foundation for future structural
studies in this important class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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